![molecular formula C18H14F3N3O2S B302374 5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione](/img/structure/B302374.png)
5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
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Overview
Description
5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as DHPM, is a chemical compound with potential applications in scientific research.
Scientific Research Applications
5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been studied for its potential applications in various scientific research fields. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. This compound has also been studied for its potential use as an anti-viral agent. In addition, this compound has been found to have potential applications in the field of materials science.
Mechanism of Action
The mechanism of action of 5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in various cellular processes. This compound has been found to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to induce apoptosis, which is a process of programmed cell death that occurs in response to cellular damage or stress. This compound has also been found to inhibit the proliferation of cancer cells. In addition, this compound has been found to reduce inflammation and pain.
Advantages and Limitations for Lab Experiments
5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has several advantages for use in lab experiments. It is easy to synthesize and purify, and it has a high yield. This compound is also stable and can be stored for long periods of time. However, there are some limitations to the use of this compound in lab experiments. It is toxic to some cell types, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for the study of 5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One direction is to further investigate its potential applications in the field of materials science. Another direction is to study its potential use as an anti-viral agent. In addition, further research is needed to understand the mechanism of action of this compound and to develop more effective derivatives of the compound.
Synthesis Methods
The synthesis of 5-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the reaction of 2-thioxodihydropyrimidine-4,6(1H,5H)-dione with 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde in the presence of a base. The resulting compound is then purified using column chromatography. The yield of this compound obtained from this method is reported to be high.
properties
Molecular Formula |
C18H14F3N3O2S |
---|---|
Molecular Weight |
393.4 g/mol |
IUPAC Name |
5-[[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
InChI |
InChI=1S/C18H14F3N3O2S/c1-9-6-11(7-14-15(25)22-17(27)23-16(14)26)10(2)24(9)13-5-3-4-12(8-13)18(19,20)21/h3-8H,1-2H3,(H2,22,23,25,26,27) |
InChI Key |
WXSADFSHHJWJLP-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)C=C3C(=O)NC(=S)NC3=O |
Canonical SMILES |
CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)C=C3C(=O)NC(=S)NC3=O |
Origin of Product |
United States |
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